Cas no 32358-68-2 (3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-)
32358-68-2 structure
Product Name:3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
CAS No:32358-68-2
MF:C6H6N2O3
MW:154.12344121933
CID:916864
Update Time:2024-06-14
3,6-Pyridazinedione, 1-acetyl-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
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- Inchi: 1S/C6H6N2O3/c1-4(9)8-6(11)3-2-5(10)7-8/h2-3H,1H3,(H,7,10)
- InChI Key: VYLGKHOSCXXTEU-UHFFFAOYSA-N
- SMILES: C1(=O)NN(C(C)=O)C(=O)C=C1
Computed Properties
- Exact Mass: 154.038
- Monoisotopic Mass: 154.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.387
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.532
3,6-Pyridazinedione, 1-acetyl-1,2-dihydro- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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